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A comprehensive literature review reveals a significant scarcity of available research on

Acoforestinine, a diterpenoid alkaloid isolated from the plant Aconitum handelianum. While

the compound has been identified, detailed scientific data regarding its biological activity,

experimental protocols, and mechanism of action are not publicly available, precluding the

creation of an in-depth technical guide at this time.

Acoforestinine is cataloged as a diterpenoid alkaloid with the chemical formula C₃₅H₅₁NO₁₀

and a molecular weight of 645.78.[1] It was first reported in a 2009 publication by Yang J, et al.,

in the "Zhongguo Zhong Yao Za Zhi" (China Journal of Chinese Materia Medica), which

described the isolation of diterpenoid alkaloids from Aconitum handelianum.[1]

Despite this initial identification, subsequent and extensive searches of scientific databases

and literature repositories have yielded no further specific studies on Acoforestinine. This lack

of follow-up research means that critical information for a technical whitepaper—such as

quantitative biological activity data, detailed experimental methodologies for its isolation and

study, and any elucidated signaling pathways—remains unpublished or inaccessible in the

public domain.

The Broader Context: Diterpenoid Alkaloids from
Aconitum
While information on Acoforestinine is sparse, the class of compounds to which it belongs—

diterpenoid alkaloids from the Aconitum genus—is well-documented. These alkaloids are
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known for their complex structures and a wide range of potent biological activities. Generally,

they are classified based on their carbon skeleton into C18, C19, and C20 types.

Research on various Aconitum alkaloids has revealed significant pharmacological effects,

including:

Anti-inflammatory and analgesic properties

Antitumor activity

Antiarrhythmic effects

Antiviral, insecticidal, and bactericidal potential

However, it is crucial to note that many diterpenoid alkaloids are also highly toxic, which has

limited their therapeutic applications. The toxicity and bioactivity are closely linked to their

specific chemical structures.

Due to the absence of specific data for Acoforestinine, it is not possible to generate the

requested quantitative data tables, detailed experimental protocols, or signaling pathway

diagrams. The creation of such a technical guide would require access to primary research

data that is not currently available in the scientific literature. Further investigation and

publication of research specifically focused on Acoforestinine are necessary before a

comprehensive understanding of its properties and potential applications can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10818227#acoforestinine-literature-review-and-
existing-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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